Cas no 84157-95-9 (1H-PYRAZOLE-1-BUTANOL, 3-AMINO-)

• Product Name: 1H-PYRAZOLE-1-BUTANOL, 3-AMINO-
• CAS No: 84157-95-9
• MF: C₇H₁₃N₃O
• MW: 155.197621107101
• CID: 3232092
• PubChem ID: 20451299
• Update Time: 2025-04-21

1H-PYRAZOLE-1-BUTANOL, 3-AMINO- Chemical and Physical Properties

Names and Identifiers

• 1H-PYRAZOLE-1-BUTANOL, 3-AMINO-
• 84157-95-9
• EN300-783516
• AKOS010935302
• 4-(3-amino-pyrazol-1-yl)-butan-1-ol
• NEFWLIASUHITTM-UHFFFAOYSA-N
• SCHEMBL1857052
• 4-(3-amino-1H-pyrazol-1-yl)butan-1-ol
• 3-amino-1-(4-hydroxybutyl)pyrazole

• Inchi： 1S/C7H13N3O/c8-7-3-5-10(9-7)4-1-2-6-11/h3,5,11H,1-2,4,6H2,(H2,8,9)
• InChI Key： NEFWLIASUHITTM-UHFFFAOYSA-N
• SMILES： OCCCCN1C=CC(N)=N1

Computed Properties

• Exact Mass: 155.105862047Da
• Monoisotopic Mass: 155.105862047Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 4
• Complexity: 110
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.2
• Topological Polar Surface Area: 64.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Imidolactams Imidolactams
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Imidolactams